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Introduction: The Versatility of β-Ketonitriles
In the landscape of organic synthesis and medicinal chemistry, β-ketonitriles stand out as

exceptionally versatile intermediates.[1][2] These bifunctional molecules, characterized by a

ketone and a nitrile group separated by a methylene bridge, are prized for their dual reactivity,

which allows for the construction of a diverse array of complex molecular architectures.[1][3]

The strategic positioning of the electron-withdrawing ketone and nitrile functionalities activates

the intervening methylene group, making the entire scaffold amenable to a wide range of

chemical transformations.[1] This guide provides a comprehensive technical overview of 4-
Oxooctanenitrile, a member of this important class of compounds. While specific experimental

data for 4-Oxooctanenitrile is limited in publicly available literature, this guide will leverage

data from homologous series and the well-established chemistry of β-ketonitriles to predict its

chemical and physical properties, outline synthetic and characterization methodologies, and

discuss its potential applications, particularly in the realm of drug discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b14502631#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://m.chemicalbook.com/ProductChemicalPropertiesCB4262321_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.rsc.org/suppdata/c5/ob/c5ob01738f/c5ob01738f1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.benchchem.com/product/b14502631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-oxooctanenitrile-properties-synthesis-and-characterization
https://www.benchchem.com/product/b14502631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-oxooctanenitrile-properties-synthesis-and-characterization
https://www.benchchem.com/product/b14502631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-oxooctanenitrile-properties-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14502631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted Physicochemical Properties of 4-
Oxooctanenitrile
The physical properties of 4-Oxooctanenitrile can be reliably estimated by examining the

trends within the homologous series of β-ketonitriles. As the carbon chain length increases,

properties such as boiling point and density are expected to increase, while water solubility is

expected to decrease.
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Property
Predicted Value for 4-
Oxooctanenitrile

Rationale and Comparative
Data

Molecular Formula C₈H₁₃NO

Based on the structure: an

eight-carbon chain with a

ketone at the 4-position and a

terminal nitrile group.

Molecular Weight 139.19 g/mol
Calculated from the molecular

formula.

Appearance Colorless to pale yellow liquid

Shorter chain β-ketonitriles like

3-oxobutanenitrile are liquids

at room temperature.[4][5]

Boiling Point ~220-240 °C (at 760 mmHg)

Boiling points of nitriles

increase with chain length due

to stronger van der Waals

forces.[6][7] For comparison,

3-oxopentanenitrile has a

boiling point of 146.1 °C, and

the boiling point generally

increases with the addition of

each methylene group.[8]

Density ~0.94 - 0.96 g/cm³

The density is expected to be

slightly less than that of water,

similar to other liquid nitriles

and ketones. 3-

Oxopentanenitrile has a

density of approximately 0.956

g/cm³.[8]

Solubility The presence of polar ketone

and nitrile groups suggests

good solubility in polar organic

solvents such as ethanol,

acetone, and ethyl acetate.[5]

[9] Solubility in water is

expected to be limited due to
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the increased length of the

hydrophobic alkyl chain

compared to shorter-chain

analogs.[7]

Spectroscopic Characterization: A Predictive
Analysis
The structural elucidation of a novel compound like 4-Oxooctanenitrile would rely on a

combination of spectroscopic techniques. Based on the known spectral data of similar β-

ketonitriles, the following characteristics can be predicted.

Infrared (IR) Spectroscopy
The IR spectrum of 4-Oxooctanenitrile is expected to show characteristic absorption bands for

its two functional groups.

Functional Group Vibrational Mode
Predicted Wavenumber
(cm⁻¹)

C≡N (Nitrile) Stretching 2240 - 2260

C=O (Ketone) Stretching 1710 - 1730

C-H (sp³ hybridized) Stretching 2850 - 3000

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide information on the number of different types of

protons and their neighboring environments.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 0.9 Triplet 3H -CH₃ (H8)

~ 1.3 Sextet 2H -CH₂- (H7)

~ 1.6 Quintet 2H -CH₂- (H6)

~ 2.5 Triplet 2H -CH₂-C=O (H5)

~ 2.8 Triplet 2H O=C-CH₂- (H3)

~ 2.6 Triplet 2H -CH₂-CN (H2)

¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the eight carbon

atoms in the molecule.

Chemical Shift (δ, ppm) Assignment

~ 208 C=O (C4)

~ 119 C≡N (C1)

~ 45 -CH₂-C=O (C5)

~ 40 O=C-CH₂- (C3)

~ 25 -CH₂- (C6)

~ 22 -CH₂- (C7)

~ 18 -CH₂-CN (C2)

~ 13 -CH₃ (C8)

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak [M]⁺ at

m/z = 139. The fragmentation pattern would be characteristic of ketones and nitriles, with

prominent fragments arising from alpha-cleavage around the carbonyl group and loss of the

nitrile group.
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Synthesis and Reactivity
General Synthesis of β-Ketonitriles
A common and effective method for the synthesis of β-ketonitriles is the acylation of a nitrile

with an ester in the presence of a strong base.[10] For the synthesis of 4-Oxooctanenitrile,

this would involve the reaction of butyronitrile with an ester of butyric acid, such as ethyl

butyrate, using a base like sodium ethoxide or sodium amide.

Reaction Scheme for the Synthesis of 4-Oxooctanenitrile

Reactants

Reagents

Product

Butyronitrile

Ethyl Butyrate

Strong Base
(e.g., NaOEt)

1.

4-Oxooctanenitrile
2. Acidic Workup

Click to download full resolution via product page

Caption: General synthesis of 4-Oxooctanenitrile via Claisen-type condensation.

Key Reactivity of 4-Oxooctanenitrile
The reactivity of 4-Oxooctanenitrile is dictated by its three key structural features: the acidic α-

protons on the methylene bridge between the two functional groups, the electrophilic carbonyl

carbon, and the electrophilic nitrile carbon.

Acidity of α-Protons: The protons on the carbon atom adjacent to both the ketone and nitrile

groups (C3) are significantly acidic and can be readily removed by a base to form a
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stabilized enolate. This enolate is a potent nucleophile and can participate in various carbon-

carbon bond-forming reactions.

Reactions at the Carbonyl Group: The ketone functionality can undergo typical reactions of

carbonyls, such as reduction to a secondary alcohol, reductive amination, and addition of

organometallic reagents.

Reactions of the Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or an

amide, or reduced to a primary amine.[11] It can also undergo nucleophilic addition.[1]

Experimental Protocols
Protocol 1: Synthesis of 4-Oxooctanenitrile (General
Procedure)
This protocol is a generalized procedure for the synthesis of a β-ketonitrile via the acylation of a

nitrile with an ester.

Materials:

Butyronitrile

Ethyl butyrate

Sodium ethoxide

Toluene (anhydrous)

Hydrochloric acid (1 M)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:
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To a suspension of sodium ethoxide (1.0 eq) in anhydrous toluene in a round-bottom flask

equipped with a reflux condenser and a magnetic stirrer under an inert atmosphere (e.g.,

nitrogen or argon), add ethyl butyrate (1.0 eq) and butyronitrile (1.2 eq).

Heat the reaction mixture to reflux (approximately 110°C) and stir vigorously for 24-48 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and quench by the slow

addition of 1 M hydrochloric acid until the mixture is acidic (pH ~2-3).

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3 x 50 mL).

Combine the organic layers and wash with water, followed by a saturated sodium

bicarbonate solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude 4-Oxooctanenitrile.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Spectroscopic Characterization Workflow
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Purified 4-Oxooctanenitrile

Infrared (IR) Spectroscopy

Identify Functional Groups

Nuclear Magnetic Resonance (NMR)
(¹H and ¹³C)
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Mass Spectrometry (MS)

Determine Molecular Weight
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Confirmed Structure of
4-Oxooctanenitrile
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Caption: A general workflow for the spectroscopic characterization of 4-Oxooctanenitrile.

Safety and Handling
As with all nitrile-containing compounds, 4-Oxooctanenitrile should be handled with

appropriate safety precautions in a well-ventilated fume hood.[4] Nitriles can be toxic if inhaled,

ingested, or absorbed through the skin.[12]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Handling: Avoid breathing vapors. Use only in a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Applications in Drug Development
The β-ketonitrile scaffold is a valuable building block in the synthesis of a wide range of

heterocyclic compounds, many of which are of pharmaceutical interest.[2][13] The ability of β-

ketonitriles to participate in cyclization reactions makes them key intermediates in the synthesis

of pyridines, pyrimidines, and pyrazoles, which are core structures in many therapeutic agents.

[13] While specific applications of 4-Oxooctanenitrile have not been reported, its structural

motifs suggest its potential as a precursor for the synthesis of novel bioactive molecules for

drug discovery programs.

Conclusion
Although specific experimental data for 4-Oxooctanenitrile is not readily available, a

comprehensive understanding of its chemical and physical properties can be derived from the

well-established chemistry of β-ketonitriles and data from its lower homologues. This technical

guide provides a robust framework for researchers and drug development professionals to

approach the synthesis, characterization, and potential applications of this and other similar β-

ketonitrile compounds. The versatile reactivity of this scaffold continues to make it an attractive

target for the development of novel synthetic methodologies and the discovery of new

therapeutic agents.

References
The Versatile Reactivity of the Nitrile Group in β-Ketonitriles: A Technical Guide. Benchchem.
Accessed March 7, 2026.
3-OXO-PENTANENITRILE 33279-01-5. Guidechem. Accessed March 7, 2026.
Recent advances in the application of β-ketonitriles as multifunctional intermediates in
organic chemistry. PMC. Published May 6, 2025.
Reactions of β-ketonitriles and alcohols for constructing α-ketoesters 5.
Recent advances in the application of β-ketonitriles as multifunctional intermediates in
organic chemistry. RSC Publishing. Published May 6, 2025.
Pentanenitrile, 3-Oxo-: Navigating the Chemical's Value Chain. Methylamine Supplier.
Accessed March 7, 2026.
3-Oxohexanenitrile | C6H9NO | CID 9793723. PubChem. Accessed March 7, 2026.
4-Oxohexanenitrile | C6H9NO | CID 10953454. PubChem. Accessed March 7, 2026.
Buy 4-Oxobutanenitrile (EVT-311118) | 3515-93-3. EvitaChem. Accessed March 7, 2026.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB4262321_EN.htm
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra07788a
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra07788a
https://www.benchchem.com/product/b14502631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-oxooctanenitrile-properties-synthesis-and-characterization
https://www.benchchem.com/product/b14502631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-oxooctanenitrile-properties-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14502631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3 Trends That Affect Boiling Points. Master Organic Chemistry. Published January 20, 2026.
A Comprehensive Technical Guide to 4-Oxobutanenitrile: Synthesis, Reactivity, and
Applications in Drug Development. Benchchem. Accessed March 7, 2026.
Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded
on a Varian Unity Plus (1H: 300MHz, 13C: - Preprints.org. Preprints.org. Accessed March 7,
2026.
NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process
and Green Chemistry.
4,4-Dimethyl-3-oxopentanenitrile. NIST WebBook. Accessed March 7, 2026.
Butanenitrile, 4-oxo-. NIST WebBook. Accessed March 7, 2026.
A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. Compound Interest. Accessed March 7,
2026.
4-Oxononanenitrile - Optional[13C NMR] - Chemical Shifts. SpectraBase. Accessed March
7, 2026.
3-Oxobutanenitrile | 2469-99-0. MilliporeSigma. Accessed March 7, 2026.
Synthesis of the first 4-oxobutane-1,1,2,2-tetracarbonitriles containing a phenol fragment and
their transformation into cyano-substituted pyrrol-2-ones showing three-position molecular
switching. RSC Publishing. Accessed March 7, 2026.
Recent advances in the application of β-ketonitriles as multifunctional intermediates in
organic chemistry. RSC Publishing. Published May 6, 2025.
Undecanenitrile, 4-oxo- | C11H19NO | CID 10442321. PubChem. Accessed March 7, 2026.
A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from
esters and lactones. PMC. Published December 6, 2019.
SAFETY DATA SHEET. FUJIFILM Wako Chemicals. Accessed March 7, 2026.
ketonitril - 142287-55-6. Vulcanchem. Accessed March 7, 2026.
An In-depth Technical Guide to the Solubility of 3-Oxobutanenitrile in Organic Solvents.
Benchchem. Accessed March 7, 2026.
Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride
(SO2F2). PMC. Accessed March 7, 2026.
Physical Properties of Nitriles. Chemistry LibreTexts. Published January 22, 2023.
Electronic Supplementary Information. The Royal Society of Chemistry. Accessed March 7,
2026.
Recent advances in the application of β-ketonitriles as multifunctional intermediates in
organic chemistry.
Process for producing beta-ketonitrile compound.
Modern Mass Spectrometry. Macmillan Group. Accessed March 7, 2026.
Methods of preparing nitriles reagents equations physical properties chemical reactions use
in synthesis hydrolysis reduction of nitriles. Doc Brown's Chemistry. Accessed March 7,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14502631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2026.
Nitriles IR Spectra and alkenes (with stereoisomerism references). YouTube. Published May
24, 2017.
Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network
and Correlation Model. Physical Chemistry Research. Published November 19, 2023.
4-(2-OXOACETYL)BENZONITRILE synthesis. ChemicalBook. Accessed March 7, 2026.
4-Isopropyl-7-methyl-5-oxooctanenitrile - Optional[13C NMR] - Chemical Shifts.
SpectraBase. Accessed March 7, 2026.
Organic compounds. MassBank. Published October 21, 2008.
IR Spectra of Selected Compounds. Chemistry LibreTexts. Published June 29, 2020.
(PDF) A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks
from esters and lactones.
Three-Component Condensation of β-Ketonitriles, 4-Fluorobenzaldehyde, and Secondary
Cyclic Amines. MDPI. Published December 12, 2022.
Recent advances in the application of β-ketonitriles as multifunctional intermediates in
organic chemistry. PMC. Published May 6, 2025.
Process for the preparation of beta-ketonitriles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Oxopentanenitrile | C5H7NO | CID 9920369 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3-OXO-PENTANENITRILE CAS#: 33279-01-5 [m.chemicalbook.com]

3. rsc.org [rsc.org]

4. 3-Oxobutanenitrile | 2469-99-0 [sigmaaldrich.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. masterorganicchemistry.com [masterorganicchemistry.com]

7. chem.libretexts.org [chem.libretexts.org]

8. wap.guidechem.com [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b14502631?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://m.chemicalbook.com/ProductChemicalPropertiesCB4262321_EN.htm
https://www.rsc.org/suppdata/c5/ob/c5ob01738f/c5ob01738f1.pdf
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d682c35?context=bbe
https://pdf.benchchem.com/1585/An_In_depth_Technical_Guide_to_the_Solubility_of_3_Oxobutanenitrile_in_Organic_Solvents.pdf
https://www.masterorganicchemistry.com/2010/10/25/3-trends-that-affect-boiling-points/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Nitriles/Properties_of_Nitriles/Physical_Properties_of_Nitriles
https://wap.guidechem.com/dictionary/en/33279-01-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14502631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. EP1352898B1 - Process for producing beta-ketonitrile compound - Google Patents
[patents.google.com]

10. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from
esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]

11. 4-Oxobutanenitrile | C4H5NO | CID 77049 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

13. Recent advances in the application of β-ketonitriles as multifunctional intermediates in
organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07788A
[pubs.rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Oxooctanenitrile:
Properties, Synthesis, and Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14502631/docs#an-in-depth-technical-guide-to-4-
oxooctanenitrile-properties-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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